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Cat. No.: B094931 Get Quote

Resorcinol Diglycidyl Ether: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Resorcinol diglycidyl ether (RDGE), a liquid epoxy resin, is a significant compound in the

field of polymer chemistry and material science. Known for its low viscosity and high reactivity,

it serves as a crucial crosslinking agent, reactive diluent, and modifier in various applications,

including coatings, adhesives, and composites.[1][2][3] This technical guide provides an in-

depth overview of the chemical and physical properties of RDGE, detailed experimental

protocols for its synthesis and characterization, and an exploration of its reactivity and

applications.

Chemical and Physical Properties
Resorcinol diglycidyl ether is a clear to straw-yellow viscous liquid with a slight phenolic odor.

[4][5] Its chemical structure features a central resorcinol core with two glycidyl ether functional

groups, which are responsible for its high reactivity.[1]

Table 1: General and Physical Properties of Resorcinol
Diglycidyl Ether
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Property Value References

Chemical Name

2-[[3-(oxiran-2-

ylmethoxy)phenoxy]methyl]oxir

ane

[1]

CAS Number 101-90-6 [1]

Molecular Formula C₁₂H₁₄O₄ [1]

Molecular Weight 222.24 g/mol [2]

Appearance
Clear to straw-yellow viscous

liquid
[4]

Odor Slight phenolic odor [5]

Density 1.21 g/cm³ at 25 °C [1]

Melting Point 32-33 °C [1]

Boiling Point 172 °C at 0.8 mmHg [5]

Flash Point >110 °C [6]

Viscosity 300-500 cP at 25 °C [7]

Epoxy Equivalent Weight 120-135 g/eq [7]

Solubility
Insoluble in water; miscible

with most organic resins
[4][8]

Experimental Protocols
Synthesis of Resorcinol Diglycidyl Ether
The synthesis of RDGE is typically achieved through the reaction of resorcinol with an excess

of epichlorohydrin in the presence of a base, such as sodium hydroxide.[1]

Materials:

Resorcinol
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Epichlorohydrin

Sodium hydroxide (50% aqueous solution)

Acetone

Deionized water

Round-bottom flask with a reflux condenser, mechanical stirrer, and dropping funnel

Heating mantle

Rotary evaporator

Procedure:

Charge the round-bottom flask with resorcinol and an excess of epichlorohydrin (e.g., a 1:10

molar ratio).

Heat the mixture to 100-125 °C with vigorous stirring.[9]

Slowly add the 50% aqueous sodium hydroxide solution to the refluxing mixture over 1-1.5

hours.[9] During this addition, water is removed azeotropically, and the separated

epichlorohydrin is returned to the reaction flask.[9]

After the addition is complete, continue the reaction for another 2-2.5 hours to ensure the

complete removal of water.[9]

Cool the reaction mixture and add acetone to dissolve the product.[9]

Filter the solution to remove the sodium chloride byproduct.[9]

Remove the acetone and excess epichlorohydrin from the filtrate by distillation under

reduced pressure using a rotary evaporator.[9]

The resulting viscous liquid is resorcinol diglycidyl ether.

Determination of Epoxy Equivalent Weight (EEW)
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The epoxy equivalent weight is a critical parameter for determining the correct stoichiometric

ratio of resin to curing agent. The standard method for this determination is ASTM D1652.[2]

[10]

Materials:

Resorcinol diglycidyl ether sample

Chlorobenzene or chloroform

Tetraethylammonium bromide solution in acetic acid

Perchloric acid in glacial acetic acid (standardized)

Crystal violet indicator

Burette

Erlenmeyer flask

Procedure:

Accurately weigh a sample of the RDGE into an Erlenmeyer flask.

Dissolve the sample in a suitable solvent such as chlorobenzene or chloroform.[11]

Add the tetraethylammonium bromide solution.[11]

Add a few drops of crystal violet indicator. The solution should appear bluish-green.

Titrate the solution with standardized perchloric acid in glacial acetic acid until the endpoint is

reached, indicated by a color change to green.[11]

Calculate the epoxy equivalent weight (EEW) using the following formula:

EEW = (Weight of sample in grams × 1000) / (Volume of titrant in mL × Normality of titrant)

Measurement of Viscosity
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The viscosity of RDGE can be determined using a rotational viscometer or a falling ball

viscometer.[12][13]

Using a Rotational Viscometer:

Materials and Equipment:

Resorcinol diglycidyl ether sample

Rotational viscometer (e.g., Brookfield viscometer) with appropriate spindles

Temperature-controlled water bath

Procedure:

Set up the viscometer and calibrate it according to the manufacturer's instructions.

Place the RDGE sample in the temperature-controlled water bath and allow it to reach the

desired temperature (e.g., 25 °C).

Select an appropriate spindle and rotational speed for the expected viscosity range.

Immerse the spindle into the center of the sample to the marked level.

Start the viscometer and allow the reading to stabilize.

Record the viscosity reading from the instrument display.

Reactivity and Curing Mechanisms
The reactivity of RDGE is dominated by the two epoxide rings. These rings can undergo

nucleophilic attack from a variety of curing agents, including amines, anhydrides, and phenols.

The most common curing agents are polyamines, which react with the epoxide groups in a

ring-opening addition reaction.[7]

The curing process with a primary amine involves a two-step reaction. First, the primary amine

attacks an epoxide ring, forming a secondary amine and a hydroxyl group. This secondary

amine can then react with another epoxide ring, leading to a crosslinked polymer network.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Viscosity_Control_in_Epoxy_Formulations_with_Reactive_Diluents.pdf
https://www.ese.iitb.ac.in/sites/default/files/Falling%20Ball%20Viscometer.pdf
https://www.benchchem.com/product/b094931?utm_src=pdf-body
https://www.researchgate.net/publication/241007756_Curing_of_epoxy_resins_with_amines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resorcinol Diglycidyl Ether (RDGE)
(Two Epoxide Groups)

Step 1: Nucleophilic Attack
Primary amine attacks epoxide ring

Primary Amine Curing Agent
(e.g., Diamine)

Intermediate Product
(Secondary Amine and Hydroxyl Group)

Forms Step 2: Further Reaction
Secondary amine attacks another epoxide ring

Crosslinked Polymer Network
(Thermoset)

Leads to

Click to download full resolution via product page

Curing mechanism of RDGE with a primary amine.

Structure-Activity Relationship and Toxicology
Resorcinol diglycidyl ether has been classified as a Group 2B carcinogen by the

International Agency for Research on Cancer (IARC), meaning it is "possibly carcinogenic to

humans".[1][14] This classification is based on sufficient evidence of carcinogenicity in

experimental animals.[4][15] The carcinogenicity is attributed to the high reactivity of the

epoxide groups, which can act as alkylating agents and react with biological macromolecules

such as DNA.[15] This potential for genotoxicity is a significant consideration in its handling and

application.
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Resorcinol Diglycidyl Ether
Structure

Two Reactive Epoxide Groups

Contains

High Electrophilicity of
Epoxide Carbon Atoms

Exhibit

Potential for Alkylation

Leads to

Biological Macromolecules
(e.g., DNA, Proteins)

Reacts with

Genotoxicity / Mutagenicity

Causes

Carcinogenicity

Can lead to

Click to download full resolution via product page

Structure-activity relationship for RDGE's carcinogenicity.

Applications
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The primary application of resorcinol diglycidyl ether is as a reactive diluent in epoxy resin

formulations.[1][2] Its low viscosity helps to reduce the viscosity of higher molecular weight

epoxy resins, improving their processability.[1] It also participates in the curing reaction,

contributing to the crosslink density and the final properties of the thermoset material. Other

applications include its use in adhesives, coatings, casting, and laminating applications.[5][14]

Safety and Handling
Due to its potential carcinogenicity and its ability to cause skin and eye irritation and

sensitization, resorcinol diglycidyl ether must be handled with care.[16][17] Appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical.[16] Work should be conducted in a well-ventilated area or under a

fume hood.[10] In case of skin contact, the affected area should be washed immediately with

soap and water.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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